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Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848 Get Quote

For immediate reference, Apixaban-13C,d3 should be treated as a hazardous chemical waste.

Under no circumstances should it be disposed of down the drain or in regular solid waste.

Researchers and laboratory personnel must adhere to their institution's specific hazardous

waste management protocols, which are designed to comply with federal, state, and local

regulations. The following provides a comprehensive, step-by-step guide for the safe and

proper disposal of Apixaban-13C,d3.

I. Hazard Profile and Safety Precautions
Apixaban-13C,d3, a stable isotope-labeled version of the anticoagulant Apixaban, presents

several health hazards. Safety Data Sheets (SDS) indicate that this compound is harmful if

swallowed, in contact with skin, or inhaled.[1] It is also known to cause skin and serious eye

irritation.[1] Furthermore, there is a potential for damage to organs through prolonged or

repeated exposure.[2]

Given these hazards, the following personal protective equipment (PPE) is mandatory when

handling Apixaban-13C,d3, including during disposal procedures:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and disposed of as contaminated waste after handling the compound.

[2]

Eye Protection: Safety glasses or goggles are required to prevent eye contact.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b590848?utm_src=pdf-interest
https://www.benchchem.com/product/b590848?utm_src=pdf-body
https://www.benchchem.com/product/b590848?utm_src=pdf-body
https://www.benchchem.com/product/b590848?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b590848?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Body Protection: A laboratory coat or other protective clothing is necessary to

prevent skin contact.[2]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used in a well-ventilated area, such as a fume hood.[2]

II. Step-by-Step Disposal Protocol
The disposal of Apixaban-13C,d3, as with most laboratory chemicals, is managed through

your institution's Environmental Health and Safety (EHS) office. The general workflow involves

segregation, proper containment and labeling, and coordination with EHS for pickup and

disposal by a licensed facility.

Step 1: Waste Identification and Segregation

Designate as Hazardous Waste: As soon as Apixaban-13C,d3 is deemed a waste product

(e.g., expired, unused, or contaminated), it must be managed as hazardous waste.[1]

Segregate Solid and Liquid Waste:

Solid Waste: Unused or expired solid Apixaban-13C,d3, as well as contaminated items

such as weighing paper, gloves, and paper towels, should be collected separately. These

lightly contaminated items should be placed in a designated container for chemically

contaminated solid waste.

Liquid Waste: Solutions containing Apixaban-13C,d3 should be collected in a dedicated

liquid waste container. Do not mix with other incompatible chemical wastes.

Step 2: Proper Containment and Labeling

Use Appropriate Containers:

Waste containers must be in good condition, free of leaks, and made of a material

compatible with the chemical. Plastic containers are often preferred over glass to minimize

the risk of breakage.

Containers must have a secure, tight-fitting lid and should be kept closed except when

adding waste.
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Labeling:

Affix a "Hazardous Waste" label, provided by your EHS department, to the container as

soon as the first drop of waste is added.

The label must include:

The full chemical name: "Apixaban-13C,d3". Avoid abbreviations or chemical formulas.

The quantity of the waste.

The date of waste generation.

The location of origin (e.g., building and room number).

The name and contact information of the principal investigator.

The appropriate hazard pictograms (e.g., harmful/irritant).

Step 3: Storage Prior to Disposal

Designated Storage Area: Store the labeled hazardous waste container in a designated,

secure area within the laboratory. This area should be away from general lab traffic.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

prevent the spread of material in case of a spill.

Segregation of Incompatibles: Ensure that the Apixaban-13C,d3 waste is stored separately

from incompatible chemicals.

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is ready for pickup (typically when it is no more than

90% full), contact your institution's EHS office to schedule a waste collection.

Documentation: Complete any necessary waste disposal forms as required by your EHS

department.
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Professional Disposal: The EHS department will then arrange for the collection of the waste

by a licensed hazardous waste disposal company, which will transport it for final disposal,

typically via incineration.

Important Note on Isotope Labeling: Apixaban-13C,d3 is labeled with stable, non-radioactive

isotopes (Carbon-13 and Deuterium). Therefore, no special precautions for radioactivity are

required. The disposal procedure is dictated by the chemical hazards of the Apixaban molecule

itself.

Disposal Workflow Diagram
The following diagram illustrates the key decision points and steps in the proper disposal

process for Apixaban-13C,d3.
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Apixaban-13C,d3 Disposal Workflow
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Caption: Workflow for the proper disposal of Apixaban-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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